Cas no 178261-41-1 (1-methanesulfonyl-1,2-dihydrospiro[indole-3,4'-piperidine])

• Product Name: 1-methanesulfonyl-1,2-dihydrospiro[indole-3,4'-piperidine]
• CAS No: 178261-41-1
• MF: C₁₃H₁₈N₂O₂S
• MW: 266.359221935272
• MDL: MFCD04108105
• CID: 1023753
• PubChem ID: 11140073
• Update Time: 2025-05-25

1-methanesulfonyl-1,2-dihydrospiro[indole-3,4'-piperidine] Chemical and Physical Properties

Names and Identifiers

• 1-(Methylsulfonyl)spiro[indoline-3,4'-piperidine]
• 1-methylsulfonylspiro[2H-indole-3,4'-piperidine]
• 1,2-dihydro-1-(methylsulfonyl)-Spiro[3H-indole-3,4'-piperidine]
• Spiro[3H-indole-3,4'-piperidine], 1,2-dihydro-1-(methylsulfonyl)-
• 1-methanesulfonyl-1,2-dihydrospiro[indole-3,4'-piperidine]
• NSECJXCOETXUHS-UHFFFAOYSA-N
• DB-065216
• CS-0035305
• 1-(methylsulfonyl)spiro[indoline-3,4'-piperidine
• AMY21548
• 178261-41-1
• A934478
• SCHEMBL38332
• l-methylsulfonyl-spiro[indoline-3,4'-piperidine]
• 1-(methylsulfonyl)spiro[indoline-3,4/'-piperidine]
• AKOS005064518
• 1-methylsulfonyl-spiro[indoline-3,4'-piperidine]
• 1-(Methylsulfonyl)spiro[indoline-3,4'-piperidine],
• CS-WAA0038

• MDL： MFCD04108105
• Inchi： 1S/C13H18N2O2S/c1-18(16,17)15-10-13(6-8-14-9-7-13)11-4-2-3-5-12(11)15/h2-5,14H,6-10H2,1H3
• InChI Key： NSECJXCOETXUHS-UHFFFAOYSA-N
• SMILES： S(C)(N1C2C=CC=CC=2C2(CCNCC2)C1)(=O)=O

Computed Properties

• Exact Mass: 266.10889899g/mol
• Monoisotopic Mass: 266.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-methanesulfonyl-1,2-dihydrospiro[indole-3,4'-piperidine]

Comprehensive Overview of 1-Methanesulfonyl-1,2-dihydrospiro[indole-3,4'-piperidine] (CAS No. 178261-41-1)

The compound 1-methanesulfonyl-1,2-dihydrospiro[indole-3,4'-piperidine] (CAS No. 178261-41-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its spirocyclic indole-piperidine core, combined with a methanesulfonyl functional group, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapies for oncology and neurological disorders.

In recent years, the demand for spirocyclic compounds like 1-methanesulfonyl-1,2-dihydrospiro[indole-3,4'-piperidine] has surged due to their ability to mimic bioactive conformations and enhance drug-like properties. This compound's three-dimensional rigidity and hydrogen-bond acceptor/donor sites contribute to its high binding affinity, a topic frequently searched in AI-driven drug design platforms. Its CAS No. 178261-41-1 is often queried in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry workflows.

The synthesis of 1-methanesulfonyl-1,2-dihydrospiro[indole-3,4'-piperidine] typically involves multi-step organic reactions, including cyclization and sulfonylation, which are critical for achieving high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterization, addressing common user queries about quality control in fine chemical production. The compound's logP and solubility profiles are also frequently analyzed, as these parameters directly impact its bioavailability in preclinical studies.

From a commercial perspective, CAS No. 178261-41-1 is listed by specialized suppliers catering to high-throughput screening and fragment-based drug discovery. Its role in hit-to-lead optimization is underscored by its compatibility with parallel synthesis techniques, a hot topic in combinatorial chemistry forums. Additionally, the compound's stability under physiological pH conditions makes it a candidate for in vivo testing, a key concern for researchers exploring translational medicine.

Emerging discussions in cheminformatics highlight the potential of 1-methanesulfonyl-1,2-dihydrospiro[indole-3,4'-piperidine] as a scaffold for virtual screening libraries. Its structural diversity aligns with the growing emphasis on underexplored chemical space, a trending search term in AI-assisted molecular design. Furthermore, its patent landscape reveals applications in CNS drug development, addressing frequent queries about novel blood-brain barrier penetrants.

In conclusion, 1-methanesulfonyl-1,2-dihydrospiro[indole-3,4'-piperidine] (CAS No. 178261-41-1) represents a compelling case study in modern drug discovery. Its multifunctional architecture and pharmacophore potential resonate with contemporary research priorities, including personalized medicine and structure-activity relationship (SAR) analysis. As the scientific community continues to explore spirocyclic frameworks, this compound remains a valuable tool for addressing unmet medical needs.